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Compound of Interest

Compound Name: Velagliflozin proline

Cat. No.: B10857724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of

Velagliflozin proline, an orally active sodium-glucose cotransporter 2 (SGLT2) inhibitor, for the

management of diabetes mellitus in cats. The following sections detail the mechanism of

action, pharmacokinetic and pharmacodynamic properties, and established clinical protocols

based on recent studies.

Mechanism of Action
Velagliflozin proline selectively inhibits SGLT2 in the proximal renal tubules.[1][2] SGLT2 is

responsible for the reabsorption of approximately 90% of the glucose filtered by the glomeruli.

[1][3] By blocking this transporter, velagliflozin promotes the excretion of excess glucose in the

urine, thereby lowering blood glucose levels independently of insulin action.[4][5] This reduction

in hyperglycemia can alleviate glucotoxicity, potentially leading to improved beta-cell function

and insulin sensitivity in cats with non-insulin-dependent diabetes mellitus.[2]
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Caption: Mechanism of action of Velagliflozin in the renal proximal tubule.

Pharmacokinetics
Velagliflozin is rapidly absorbed following oral administration in cats.[3] Systemic exposure is

greater in a fasted state compared to a fed state.[3]
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Parameter Value (1 mg/kg oral dose) Reference

Tmax (median) 0.25 hours [3]

Elimination Half-Life 3.68 (± 0.34) hours [3]

Clinical Efficacy and Safety
Clinical trials have demonstrated the efficacy of velagliflozin in improving glycemic control and

clinical signs of diabetes in cats.[6][7]

Glycemic Control
Paramete
r

Baseline
(Screenin
g)

Day 30 Day 60 Day 120 Day 180
Referenc
e

Blood

Glucose

(mg/dL),

median

436 153 134 128 125 [6][8]

Fructosami

ne

(µmol/L),

median

538 310 286 269 263 [6][8]

Adverse Events
The most common adverse events reported are gastrointestinal, including diarrhea and

vomiting.[9][10] A significant risk associated with SGLT2 inhibitors is diabetic ketoacidosis

(DKA), which can occur even with normal blood glucose levels (euglycemic DKA).[5][11]
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Adverse Event
Incidence in Naïve
Diabetic Cats

Incidence in
Insulin-Treated
Diabetic Cats

Reference

Ketoacidosis 5.1% (11 of 214) 18.4% (7 of 38) [6][8]

Ketonuria 13.9% (35 of 252) - [6][8]

Loose Feces/Diarrhea 38% (23 of 61) - [9][10]

Experimental Protocols
Protocol 1: Clinical Assessment and Monitoring
This protocol outlines the schedule for physical examinations and sample collection for

monitoring cats treated with velagliflozin.
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Caption: Timeline for clinical assessment and sample collection.

Methodology:

Dosage and Administration: Administer Velagliflozin proline oral solution at a dose of 1

mg/kg once daily.[6][12] The solution can be given directly into the cat's mouth or applied to a

small amount of food.[12]

Physical Examination: Conduct a thorough physical examination at each scheduled visit

(Days 0, 3, 7, 30, 60, 120, and 180).[6][12] Record body weight and assess for clinical signs

of diabetes (polyuria, polydipsia, polyphagia, weight loss) and any adverse effects.

Blood Collection: Collect blood samples at each scheduled visit.[6][12] Perform a complete

blood count and serum biochemistry panel.[11]
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Urinalysis: Collect urine samples for urinalysis, including measurement of glucose and

ketones, at each visit.[11]

Protocol 2: Blood Glucose Curve
This protocol details the procedure for generating a blood glucose curve to assess glycemic

response.

Methodology:

Pre-sampling: The first blood sample should be taken in the morning before the cat receives

its food or velagliflozin dose.[13][14]

Serial Sampling: Following the initial sample, collect blood every 2 hours for a total of 9 to 12

hours.[6][13]

Glucose Measurement: Use a calibrated handheld glucometer validated for use in cats for

immediate blood glucose measurement.[4][13]

Data Plotting: Plot the blood glucose concentrations against time to generate the glucose

curve.[13]

Protocol 3: Fructosamine Measurement
This protocol describes the collection and analysis of serum for fructosamine levels.

Methodology:

Sample Collection: Collect a minimum of 1 ml of blood in a plain tube.[15]

Serum Separation: Centrifuge the blood sample to separate the serum. Avoid hemolysis.[15]

Analysis: Submit the serum sample to a veterinary diagnostic laboratory for fructosamine

analysis. Fructosamine levels reflect the average blood glucose concentration over the

previous 1-3 weeks.[9][15]

Protocol 4: Urinalysis for Glucose and Ketones
This protocol outlines the procedure for monitoring urinary glucose and ketones.
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Methodology:

Urine Collection: Collect a fresh urine sample. This can be done via free catch using a clean

container or a special non-absorbent litter.[16]

Dipstick Analysis:

Use urine dipsticks designed for veterinary use.[16]

Fully immerse the test strip in the urine sample.[16]

Remove excess urine by tapping the strip.[16]

Read the results at the time specified in the instructions by comparing the color of the

pads to the chart on the container.[16]

Recording Results: Record the glucose and ketone levels along with the time of collection.

[16] Note that glucosuria is an expected finding in cats treated with SGLT2 inhibitors and is

not a reliable indicator of glycemic control.[15] However, the presence of ketones requires

immediate veterinary attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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